Cas no 315246-05-0 (2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile)
315246-05-0 structure
Product Name:2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile
CAS No:315246-05-0
MF:C18H16N2O4
MW:324.330644607544
CID:1447390
PubChem ID:2839322
Update Time:2025-04-20
2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyran-3-carbonitrile
- 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile
- AC1MDMJ3
- Oprea1_431585
- Oprea1_716882
- STOCK1S-08089
- CTK8I1577
- MolPort-000-690-187
- HMS2662D24
- AK-777/11655018
- MFCD00811550
- DTXSID80385584
- SS-0809
- SMR000281719
- 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile
- CHEMBL1334766
- CS-0318115
- 315246-05-0
- STK017294
- AKOS000575474
- UNM000000498001
- MLS000711952
- AKOS016186715
- SR-01000388651-1
- SR-01000388651
- 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile
-
- Inchi: 1S/C18H16N2O4/c1-3-22-12-6-4-11(5-7-12)15-13(9-19)17(20)24-14-8-10(2)23-18(21)16(14)15/h4-8,15H,3,20H2,1-2H3
- InChI Key: XJHRHFFURBXLQZ-UHFFFAOYSA-N
- SMILES: O1C(=C(C#N)C(C2C=CC(=CC=2)OCC)C2C(=O)OC(C)=CC1=2)N
Computed Properties
- Exact Mass: 324.11108
- Monoisotopic Mass: 324.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 94.6Ų
Experimental Properties
- Density: 1.34
- Boiling Point: 604.4°C at 760 mmHg
- Flash Point: 319.3°C
- Refractive Index: 1.628
- PSA: 94.57
2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388785-1g |
2-Amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile |
315246-05-0 | 90% | 1g |
¥2074.00 | 2024-08-02 |
2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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